Cas no 67601-25-6 (4-Benzyl-3-chlorophenol)

• Product Name: 4-Benzyl-3-chlorophenol
• CAS No: 67601-25-6
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 2797957
• PubChem ID: 13066160
• Update Time: 2025-04-21

4-Benzyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11718847
• 4-Benzyl-3-chlorophenol
• DTXSID60517063
• 67601-25-6

• Inchi： 1S/C13H11ClO/c14-13-9-12(15)7-6-11(13)8-10-4-2-1-3-5-10/h1-7,9,15H,8H2
• InChI Key： ASUSQGASZMYBQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 218.0498427g/mol
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes